Cas no 2035005-11-7 ((2E)-2-methyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylprop-2-enamide)

• Product Name: (2E)-2-methyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylprop-2-enamide
• CAS No: 2035005-11-7
• MF: C₁₇H₁₆N₄O₃
• MW: 324.333943367004
• CID: 5553849
• PubChem ID: 91819279
• Update Time: 2025-07-15

(2E)-2-methyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-methyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-phenylacrylamide
• F6524-6425
• (E)-2-methyl-N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-3-phenylprop-2-enamide
• (2E)-2-methyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylprop-2-enamide
• AKOS025328413
• 2035005-11-7

• Inchi： 1S/C17H16N4O3/c1-11(8-13-6-4-3-5-7-13)17(22)18-10-15-19-16(21-24-15)14-9-12(2)23-20-14/h3-9H,10H2,1-2H3,(H,18,22)/b11-8+
• InChI Key： UWYDBQGMALHPEY-DHZHZOJOSA-N
• SMILES： O1C(CNC(/C(/C)=C/C2C=CC=CC=2)=O)=NC(C2C=C(C)ON=2)=N1

Computed Properties

• Exact Mass: 324.12224039g/mol
• Monoisotopic Mass: 324.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-2-methyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylprop-2-enamide

Recent Advances in the Study of (2E)-2-methyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylprop-2-enamide (CAS: 2035005-11-7)

The compound (2E)-2-methyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylprop-2-enamide (CAS: 2035005-11-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways, particularly those involved in inflammation and cancer. The presence of both oxazole and oxadiazole moieties in its structure suggests a high affinity for protein-protein interaction interfaces, making it a promising scaffold for the development of novel inhibitors. Preliminary in vitro assays have demonstrated its efficacy in suppressing pro-inflammatory cytokines and inhibiting the proliferation of certain cancer cell lines, with IC50 values in the low micromolar range.

One of the most notable advancements in the study of this compound is its synthesis via a multi-step protocol involving a key [3+2] cycloaddition reaction to form the oxadiazole ring. Researchers have optimized the reaction conditions to achieve high yields and purity, which is critical for subsequent biological testing. Additionally, computational docking studies have provided insights into the compound's binding mode with target proteins, further validating its potential as a therapeutic agent.

In vivo studies using animal models have shown promising results, with the compound exhibiting good bioavailability and minimal toxicity at therapeutic doses. These findings suggest that (2E)-2-methyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylprop-2-enamide could be a viable candidate for further preclinical development. However, challenges such as metabolic stability and off-target effects remain to be addressed in future research.

In conclusion, the latest research on (2E)-2-methyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylprop-2-enamide (CAS: 2035005-11-7) underscores its potential as a versatile scaffold for drug discovery. Continued efforts to elucidate its mechanism of action and optimize its pharmacokinetic properties will be essential for translating these findings into clinical applications. This compound represents an exciting avenue for the development of new therapies targeting inflammatory and oncological diseases.